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Compound of Interest

Compound Name: Dodecy! vinyl ether

Cat. No.: B1584983

This technical guide provides a comprehensive overview of the key physical properties of
dodecyl vinyl ether, specifically its boiling point and density. It is intended for researchers,
scientists, and professionals in drug development who utilize this compound in their work. This
document includes tabulated data for these properties, general experimental methodologies for
their determination, and a visualization of a common synthetic pathway for vinyl ethers.

Core Physical Properties

Dodecyl vinyl ether, also known as lauryl vinyl ether or 1-(vinyloxy)dodecane, is a clear,
colorless to pale yellow liquid.[1][2] Its chemical structure consists of a twelve-carbon alkyl
chain (dodecyl group) attached to a vinyl ether functional group, which imparts both
hydrophobic and reactive characteristics to the molecule.[1][2]

The physical properties of dodecyl vinyl ether are crucial for its handling, application in
synthesis, and for the characterization of resulting products. The table below summarizes its
boiling point and density.

Physical Property Value Conditions
Boiling Point 117-120 °C At 760 mmHg
Density 0.817 g/mL At 25 °C
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These values are commonly cited in chemical literature and supplier specifications.[3][4][5][6]
[71[8][9][10]

Experimental Protocols

While the specific primary literature detailing the initial determination of dodecyl vinyl ether's
boiling point and density is not readily available in general chemical databases, the following
sections describe the standard methodologies used for measuring these fundamental physical
properties.

The boiling point of a liquid is the temperature at which its vapor pressure equals the pressure
surrounding the liquid, and the liquid changes into a vapor. For a compound like dodecyl vinyl
ether, the boiling point is typically determined by distillation.

Methodology: Simple Distillation

e Apparatus Setup: A distillation apparatus is assembled, consisting of a round-bottom flask
containing the dodecyl vinyl ether and boiling chips to ensure smooth boiling. A
thermometer is placed at the neck of the flask with the top of the bulb level with the side arm
leading to the condenser. The condenser is connected to a collection flask.

e Heating: The round-bottom flask is gently heated. As the liquid boils, the vapor rises, and the
temperature on the thermometer will increase.

o Temperature Reading: The boiling point is recorded as the temperature at which the vapor's
temperature stabilizes while the liquid is actively boiling and condensing in the condenser.
This temperature range is noted as the boiling point.

o Pressure Correction: The atmospheric pressure is recorded at the time of the experiment. If
the pressure is not exactly 760 mmHg, a nomograph or appropriate formula is used to
correct the observed boiling point to the standard pressure.

Density is the mass of a substance per unit volume. The density of a liquid like dodecyl vinyl
ether is typically measured using a pycnometer or a digital density meter.

Methodology: Using a Pycnometer
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» Mass of Empty Pycnometer: A clean, dry pycnometer (a flask with a specific, accurately
known volume) is weighed precisely on an analytical balance.

o Mass of Pycnometer with Sample: The pycnometer is filled with dodecyl vinyl ether,
ensuring no air bubbles are trapped. The flask is stoppered, and any excess liquid is
carefully wiped from the outside. The filled pycnometer is then weighed.

o Temperature Control: The measurement is performed at a constant temperature, typically 25
°C, by placing the pycnometer in a temperature-controlled water bath.[3][4][7][9]

o Calculation: The mass of the dodecyl vinyl ether is determined by subtracting the mass of
the empty pycnometer from the mass of the filled pycnometer. The density is then calculated
by dividing the mass of the liquid by the known volume of the pycnometer.

Synthetic Pathway Visualization

Dodecyl vinyl ether is primarily used as a monomer in the synthesis of specialty polymers and
copolymers, contributing to flexibility, hydrophobicity, and chemical resistance in coatings,
adhesives, and sealants.[1][2] There are several methods for the synthesis of vinyl ethers. A
common and modern approach is the palladium-catalyzed transetherification reaction.

The following diagram illustrates a generalized workflow for the synthesis of a vinyl ether, such
as dodecyl vinyl ether, via a palladium-catalyzed transetherification from the corresponding
alcohol and a vinyl ether donor like ethyl vinyl ether.
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NMR, GC-MS, IR
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Caption: Generalized workflow for vinyl ether synthesis.

This guide provides essential physical data and procedural context for dodecyl vinyl ether,
which is valuable for laboratory and developmental applications. The provided methodologies
represent standard chemical practices and can be adapted for precise measurements in a
research setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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